Cas no 2639413-44-6 (tert-butyl 5-(6-amino-9H-purin-9-yl)methylfuran-2-carboxylate)
tert-butyl 5-(6-amino-9H-purin-9-yl)methylfuran-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2639413-44-6
- EN300-27733241
- tert-butyl 5-[(6-amino-9H-purin-9-yl)methyl]furan-2-carboxylate
- tert-butyl 5-(6-amino-9H-purin-9-yl)methylfuran-2-carboxylate
-
- Inchi: 1S/C15H17N5O3/c1-15(2,3)23-14(21)10-5-4-9(22-10)6-20-8-19-11-12(16)17-7-18-13(11)20/h4-5,7-8H,6H2,1-3H3,(H2,16,17,18)
- InChI Key: NTMYFJTYYUZVNZ-UHFFFAOYSA-N
- SMILES: O(C(C1=CC=C(CN2C=NC3C(N)=NC=NC2=3)O1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 315.13313942g/mol
- Monoisotopic Mass: 315.13313942g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 441
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 109Ų
tert-butyl 5-(6-amino-9H-purin-9-yl)methylfuran-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27733241-1g |
tert-butyl 5-[(6-amino-9H-purin-9-yl)methyl]furan-2-carboxylate |
2639413-44-6 | 1g |
$1229.0 | 2023-09-10 | ||
| Enamine | EN300-27733241-5g |
tert-butyl 5-[(6-amino-9H-purin-9-yl)methyl]furan-2-carboxylate |
2639413-44-6 | 5g |
$3562.0 | 2023-09-10 | ||
| Enamine | EN300-27733241-10g |
tert-butyl 5-[(6-amino-9H-purin-9-yl)methyl]furan-2-carboxylate |
2639413-44-6 | 10g |
$5283.0 | 2023-09-10 | ||
| Enamine | EN300-27733241-0.05g |
tert-butyl 5-[(6-amino-9H-purin-9-yl)methyl]furan-2-carboxylate |
2639413-44-6 | 95.0% | 0.05g |
$1032.0 | 2025-03-19 | |
| Enamine | EN300-27733241-0.1g |
tert-butyl 5-[(6-amino-9H-purin-9-yl)methyl]furan-2-carboxylate |
2639413-44-6 | 95.0% | 0.1g |
$1081.0 | 2025-03-19 | |
| Enamine | EN300-27733241-0.25g |
tert-butyl 5-[(6-amino-9H-purin-9-yl)methyl]furan-2-carboxylate |
2639413-44-6 | 95.0% | 0.25g |
$1131.0 | 2025-03-19 | |
| Enamine | EN300-27733241-0.5g |
tert-butyl 5-[(6-amino-9H-purin-9-yl)methyl]furan-2-carboxylate |
2639413-44-6 | 95.0% | 0.5g |
$1180.0 | 2025-03-19 | |
| Enamine | EN300-27733241-1.0g |
tert-butyl 5-[(6-amino-9H-purin-9-yl)methyl]furan-2-carboxylate |
2639413-44-6 | 95.0% | 1.0g |
$1229.0 | 2025-03-19 | |
| Enamine | EN300-27733241-2.5g |
tert-butyl 5-[(6-amino-9H-purin-9-yl)methyl]furan-2-carboxylate |
2639413-44-6 | 95.0% | 2.5g |
$2408.0 | 2025-03-19 | |
| Enamine | EN300-27733241-5.0g |
tert-butyl 5-[(6-amino-9H-purin-9-yl)methyl]furan-2-carboxylate |
2639413-44-6 | 95.0% | 5.0g |
$3562.0 | 2025-03-19 |
tert-butyl 5-(6-amino-9H-purin-9-yl)methylfuran-2-carboxylate Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on tert-butyl 5-(6-amino-9H-purin-9-yl)methylfuran-2-carboxylate
Introduction to Tert-butyl 5-(6-amino-9H-purin-9-yl)methylfuran-2-carboxylate (CAS No. 2639413-44-6)
Tert-butyl 5-(6-amino-9H-purin-9-yl)methylfuran-2-carboxylate, identified by the Chemical Abstracts Service Number (CAS No. 2639413-44-6), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules that integrate structural features from both furan and purine derivatives, making it a versatile scaffold for drug discovery and molecular biology applications.
The molecular structure of tert-butyl 5-(6-amino-9H-purin-9-yl)methylfuran-2-carboxylate consists of a furan ring substituted at the 5-position with a tert-butyl group, while the other side of the furan ring is linked to a 6-amino-9H-purin-9-yl moiety. This unique arrangement provides multiple sites for chemical modification and interaction with biological targets, which is a critical factor in its potential utility as an intermediate in the synthesis of novel therapeutic agents.
In recent years, there has been growing interest in the development of molecules that combine the properties of furans and purines due to their demonstrated biological activity. Furan derivatives are known for their ability to interact with various enzymes and receptors, while purine-based compounds are widely recognized for their roles in nucleic acid metabolism and signal transduction. The combination of these two structural motifs in tert-butyl 5-(6-amino-9H-purin-9-yl)methylfuran-2-carboxylate suggests potential applications in areas such as antiviral, anticancer, and anti-inflammatory therapies.
One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The presence of both an amino group and a carboxylate group on the purine moiety allows for further functionalization via amide bond formation or other covalent modifications. This flexibility makes tert-butyl 5-(6-amino-9H-purin-9-yl)methylfuran-2-carboxylate particularly valuable for medicinal chemists who are designing novel inhibitors or activators of specific biological pathways.
Recent studies have begun to explore the interactions between furan-based compounds and nucleic acid-binding proteins. For instance, modifications to the furan ring can alter its electronic properties, thereby influencing its binding affinity and specificity. Similarly, the purine moiety can be tailored to enhance interactions with enzymes such as kinases or phosphodiesterases, which are often implicated in disease mechanisms. The tert-butyl group serves as a steric anchor, helping to stabilize reactive intermediates during synthetic transformations while also influencing solubility and metabolic stability.
The synthesis of tert-butyl 5-(6-amino-9H-purin-9-yl)methylfuran-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Key steps typically include condensation reactions between furan derivatives and guanine-based precursors, followed by protection-deprotection strategies to install the tert-butyl ester group at the appropriate position. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing costs and improving yields, which is essential for both academic research and industrial applications.
In terms of biological activity, preliminary investigations have shown that derivatives of this compound exhibit promising properties in vitro. For example, certain analogs have demonstrated inhibitory effects on enzymes involved in cancer cell proliferation or viral replication. The amino group on the purine ring can be exploited to form hydrogen bonds with complementary moieties on protein surfaces, while the furan ring can engage in hydrophobic interactions or π-stacking effects depending on the target molecule.
The potential therapeutic applications of tert-butyl 5-(6-amino-9H-purin-9-yl)methylfuran-2-carboxylate are broad-ranging. In oncology research, compounds with similar structural features have been investigated as kinase inhibitors or as modulators of DNA repair pathways. In virology, modifications to furan and purine derivatives have led to the development of antiviral agents that disrupt viral replication cycles. Additionally, these types of molecules may find utility in treating inflammatory diseases by targeting key signaling cascades.
The role of computational chemistry in designing and optimizing derivatives of tert-butyl 5-(6-amino-9H-purin-9-yl)methylfuran-2-carboxylate cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities, identify optimal conformations, and screen large libraries of potential analogs before conducting wet-lab experiments. This approach not only accelerates drug discovery but also reduces experimental waste by focusing efforts on the most promising candidates.
As our understanding of molecular interactions continues to evolve, so too does our ability to harness compounds like tert-butyl 5-(6-amino-9H-purin-9-ylmethylfuran -2-carbox ylate) for therapeutic purposes. Emerging technologies such as CRISPR gene editing and mRNA therapeutics are opening new avenues for drug development where precise molecular tools are essential. The versatility inherent in this compound's structure makes it well-suited for addressing complex biological challenges across multiple disciplines.
In conclusion,tert-but yl 5-(6-amino -9H-purin -9 -y l)methylfur an -2-car boxy late (CAS No .26394 13 -44 -6) represents an exciting opportunity for innovation in pharmaceutical research . Its unique combination o f structural elements from fur ans a nd purines , coupled wi th multiple sites f or functionalization , positions it as a valuable scaffold f or developing n ew t herapeut ic agents . With continued investigation into its biologi cal act iv ity a nd synthetic po t en tial , this compoun d holds promise f or advanc ing treatm ents i n oncology , virology , infl ammation ,a nd ot her critical health areas .
2639413-44-6 (tert-butyl 5-(6-amino-9H-purin-9-yl)methylfuran-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)